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Compound of Interest

Compound Name: BIBF0775

Cat. No.: B1666966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of Nintedanib (also known

as BIBF 1120) in Dimethyl Sulfoxide (DMSO) and ethanol. This document also includes

protocols for the preparation of stock solutions and an overview of the compound's mechanism

of action to guide researchers in its effective use.

Quantitative Solubility Data
The solubility of Nintedanib in DMSO and ethanol is summarized in the table below. It is

important to note that the use of fresh, anhydrous DMSO is recommended, as moisture

absorption can reduce solubility.[1] Techniques such as warming in a water bath (e.g., to 50°C)

and ultrasonication can aid in the dissolution of Nintedanib.[1][2]
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Solvent Reported Solubility
Molar
Concentration
(mM)

Notes

DMSO

10 mg/mL[1] 12

mg/mL[1] 13.1

mg/mL[2] 17 mg/mL[1]

18 mg/mL[1] 5

mg/mL[3]

18.53 mM[1] 22.23

mM[1] 24.28 mM[2]

31.5 mM[1] 33.35

mM[1]

Use of fresh DMSO is

recommended.[1]

Warming and

ultrasonication can

facilitate dissolution.

[1][2]

Ethanol
2 mg/mL[3] 3

mg/mL[2]
5.56 mM[2]

Sonication is

recommended to aid

dissolution.[2]

Nintedanib esylate in

Ethanol
3.08 mg/mL[4] 4.74 mM[4]

Ultrasonic assistance

is recommended.[4]

Mechanism of Action: Signaling Pathways
Nintedanib is a small molecule tyrosine kinase inhibitor.[5][6] It functions as a competitive triple

angiokinase inhibitor by targeting the ATP-binding pockets of multiple receptor tyrosine kinases

(RTKs) and non-receptor tyrosine kinases (nRTKs).[7][8] The primary targets of Nintedanib are:

Vascular Endothelial Growth Factor Receptors (VEGFR 1-3)[2][5]

Fibroblast Growth Factor Receptors (FGFR 1-3)[2][5]

Platelet-Derived Growth Factor Receptors (PDGFR α and β)[2][5]

By inhibiting these receptors, Nintedanib blocks downstream signaling cascades that are

crucial for the proliferation, migration, and survival of fibroblasts and endothelial cells.[7][8] This

inhibition ultimately leads to reduced angiogenesis and fibrosis.[7][8] The downstream

pathways affected include the inhibition of Akt and ERK1/2 phosphorylation.[8]
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Experimental Protocols
Preparation of Nintedanib Stock Solution in DMSO
This protocol describes the preparation of a 10 mg/mL (18.53 mM) stock solution of Nintedanib

in DMSO.

Materials:

Nintedanib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Water bath or sonicator (optional)

Sterile microcentrifuge tubes or vials
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Procedure:

Weighing: Accurately weigh the desired amount of Nintedanib powder. For a 1 mL stock

solution of 10 mg/mL, weigh 10 mg of Nintedanib.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the

Nintedanib powder.

Mixing: Vortex the solution thoroughly for several minutes until the powder is completely

dissolved.

Assisted Dissolution (if necessary): If the compound does not fully dissolve, warm the

solution in a water bath at a temperature not exceeding 50°C for a short period.[1]

Alternatively, use an ultrasonic bath to aid dissolution.[1][2]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the stock solution at -20°C for long-term storage.

Preparation of Nintedanib Stock Solution in Ethanol
This protocol outlines the preparation of a 2 mg/mL stock solution of Nintedanib in ethanol.

Materials:

Nintedanib powder

Absolute Ethanol

Vortex mixer

Sonicator

Sterile microcentrifuge tubes or vials

Procedure:

Weighing: Accurately weigh the desired amount of Nintedanib powder. For a 1 mL stock

solution of 2 mg/mL, weigh 2 mg of Nintedanib.
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Dissolution: Add the appropriate volume of absolute ethanol to the vial containing the

Nintedanib powder.

Mixing: Vortex the solution vigorously.

Sonication: Place the vial in an ultrasonic bath and sonicate until the compound is fully

dissolved.[2]

Storage: Aliquot the stock solution into smaller volumes for single use. Store the stock

solution at -20°C.

Experimental Workflow: Solubilization of Nintedanib
The following diagram illustrates a general workflow for the solubilization of Nintedanib for in

vitro experiments.
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Nintedanib Solubilization Workflow
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Disclaimer: These protocols and application notes are intended for research use only and

should be performed by trained professionals in a laboratory setting. Always refer to the

manufacturer's safety data sheet (SDS) for handling and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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